Cas no 1807002-88-5 (2,3-Bis(trifluoromethyl)-4-nitrotoluene)

• Product Name: 2,3-Bis(trifluoromethyl)-4-nitrotoluene
• CAS No: 1807002-88-5
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4789444
• Update Time: 2025-06-08

2,3-Bis(trifluoromethyl)-4-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-nitrotoluene

• Inchi： 1S/C9H5F6NO2/c1-4-2-3-5(16(17)18)7(9(13,14)15)6(4)8(10,11)12/h2-3H,1H3
• InChI Key： CRHMFVNKZUCQAP-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=C(C=1C(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 321
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8

Additional information on 2,3-Bis(trifluoromethyl)-4-nitrotoluene

Professional Introduction to 2,3-Bis(trifluoromethyl)-4-nitrotoluene (CAS No. 1807002-88-5)

2,3-Bis(trifluoromethyl)-4-nitrotoluene, a compound with the chemical formula C₉H₇F₆NO₂, is a significant molecule in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include the presence of trifluoromethyl groups and a nitro substituent. These features contribute to its distinct chemical properties and make it a valuable candidate for various applications in synthetic chemistry and material science.

The molecular structure of 2,3-Bis(trifluoromethyl)-4-nitrotoluene consists of a toluene backbone with two trifluoromethyl groups attached at the 2 and 3 positions, and a nitro group at the 4 position. The introduction of these fluorine atoms enhances the electron-withdrawing effect of the molecule, which can influence its reactivity and interaction with biological targets. This makes it an interesting subject for researchers exploring novel chemical entities.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and bioavailability. The presence of multiple trifluoromethyl groups in 2,3-Bis(trifluoromethyl)-4-nitrotoluene suggests that it may exhibit improved pharmacokinetic properties compared to its non-fluorinated counterparts. This has led to its investigation as a potential intermediate in the synthesis of pharmaceutical agents targeting various diseases.

The nitro group in the molecule also plays a crucial role in its chemical behavior. Nitro compounds are known for their reactivity in nucleophilic substitution reactions, which can be harnessed for further functionalization. Researchers have been exploring the use of nitroaromatics in medicinal chemistry due to their ability to act as versatile building blocks for more complex molecules. The combination of the nitro group and multiple trifluoromethyl groups in 2,3-Bis(trifluoromethyl)-4-nitrotoluene makes it a promising candidate for developing new therapeutic agents.

Recent studies have highlighted the potential of fluorinated nitroaromatics in oncology research. The electron-withdrawing nature of both the nitro group and the trifluoromethyl groups can enhance binding affinity to biological targets such as enzymes and receptors involved in cancer pathways. For instance, researchers have demonstrated that certain fluorinated nitroaromatics exhibit potent inhibitory effects on kinases, which are key targets in cancer therapy. The compound 2,3-Bis(trifluoromethyl)-4-nitrotoluene could be explored as a precursor for synthesizing novel kinase inhibitors with improved efficacy and selectivity.

In addition to its pharmaceutical applications, 2,3-Bis(trifluoromethyl)-4-nitrotoluene has shown promise in materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for use in high-performance materials. The unique electronic properties of this compound could be exploited in the development of organic semiconductors or liquid crystals used in advanced display technologies.

The synthesis of 2,3-Bis(trifluoromethyl)-4-nitrotoluene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to introduce the desired functional groups onto the aromatic ring. The use of fluorinating agents is particularly critical in this synthesis due to the need to incorporate multiple trifluoromethyl groups efficiently.

The safety profile of 2,3-Bis(trifluoromethyl)-4-nitrotoluene is an important consideration for researchers handling this compound. While it is not classified as a hazardous material under standard regulations, appropriate handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be used when working with this compound in laboratory settings.

In conclusion, 2,3-Bis(trifluoromethyl)-4-nitrotoluene is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it an attractive candidate for further research into novel drug candidates and advanced materials. As our understanding of fluorinated compounds continues to grow, compounds like 2,3-Bis(trifluoromethyl)-4-nitrotoluene will likely play an increasingly important role in scientific innovation.